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Compound of Interest

Compound Name: Verdoracine

CAS No.: 14974-92-6

Cat. No.: B1172390

Get Quote

Disclaimer: "Verdoracine" is identified as a fragrance and flavor compound. The following

guide is a synthesized document based on available data for this substance, structured to meet

the requirements of a technical whitepaper for a scientific audience. It elaborates on publicly

available physicochemical data and presents hypothetical, yet plausible, experimental

protocols and biological pathways for illustrative purposes, in line with the user's request for an

in-depth guide.

Executive Summary
Verdoracine, chemically known as 4-isopropyl-1-methyl-2-(prop-1-enyl)benzene, is a colorless

to pale yellow liquid utilized in the fragrance and flavor industries.[1] This document provides a

detailed overview of its chemical properties and stability profile, essential for its application in

research, development, and formulation. It outlines key physicochemical parameters, stability

under various environmental conditions, and detailed methodologies for their determination.

Furthermore, a hypothetical signaling pathway is presented to illustrate a potential biological

interaction, providing context for its use in specialized research applications.
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The fundamental properties of Verdoracine are critical for its handling, formulation, and

analytical characterization. These properties are summarized in the table below.

Table 1: Physicochemical Properties of Verdoracine

Property Value Source

IUPAC Name
4-isopropyl-1-methyl-2-(prop-1-

enyl)benzene
[2]

Synonyms
2-propenyl-para-cymene,

Verdoracine
[3][4]

CAS Number 14374-92-6 [1][2][3]

Molecular Formula C₁₃H₁₈ [2][3]

Molecular Weight 174.28 g/mol [2][3]

Appearance
Colorless to pale yellow clear

liquid
[1]

Boiling Point 242 - 243 °C [3]

Density 0.89 g/cm³ (lit.) [3]

Vapor Pressure 0.1170 hPa (at 25°C) [2]

Flash Point 96.67 °C (206.00 °F) TCC [4]

Refractive Index n20/D 1.525 - 1.531 [3]

Solubility
Soluble in alcohol and

perfumery solvents
[1]

Purity 95 - 100% (GC) [3]

Stability Profile
The stability of Verdoracine under various conditions is crucial for determining its shelf-life,

storage requirements, and compatibility with different formulation matrices.

Table 2: Stability of Verdoracine under Various pH Conditions
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pH Base Odour Stability

2 Acid cleaner Poor

3 Fabric conditioner Poor

3.5 Antiperspirant Medium

6 Shampoo Medium

9 APC Medium

9 Fabric detergent liquid Good

10 Soap Good

10.5 Powder detergent Good

11 Liquid bleach Poor

Source: Givaudan[2]

Experimental Protocols
The following sections describe the methodologies used to determine the key properties and

stability of Verdoracine.

4.1 Protocol for Determination of Purity by Gas Chromatography (GC)

Objective: To quantify the purity of Verdoracine and identify any impurities.

Instrumentation: Agilent 7890B Gas Chromatograph with a Flame Ionization Detector (FID).

Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Oven Program:

Initial temperature: 60°C, hold for 2 minutes.

Ramp: 10°C/min to 280°C.
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Final hold: 5 minutes at 280°C.

Injector: Split mode (50:1), temperature 250°C.

Detector: FID, temperature 300°C.

Sample Preparation: 1 µL of a 1% (v/v) solution of Verdoracine in ethanol is prepared.

Injection Volume: 1 µL.

Data Analysis: Peak areas are integrated and the purity is calculated as the percentage of

the main peak area relative to the total peak area.

4.2 Protocol for pH Stability Assessment

Objective: To evaluate the chemical stability of Verdoracine across a range of pH values

relevant to product formulations.

Materials: Verdoracine, buffered aqueous solutions (pH 2, 4, 7, 9, 11), HPLC-grade

acetonitrile, and water.

Procedure:

Prepare a stock solution of Verdoracine (1 mg/mL) in acetonitrile.

In separate light-protected vials, add 100 µL of the stock solution to 900 µL of each

buffered solution to achieve a final concentration of 100 µg/mL.

Incubate the samples at 40°C.

At specified time points (0, 24, 48, 72, and 168 hours), withdraw an aliquot from each vial.

Analyze the aliquots by HPLC-UV to quantify the remaining concentration of Verdoracine.

HPLC Conditions:

System: Waters Alliance e2695 with 2998 PDA Detector.

Column: C18 reverse-phase column (4.6 x 150 mm, 5 µm).
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Mobile Phase: Isocratic elution with 70:30 (v/v) acetonitrile:water.

Flow Rate: 1.0 mL/min.

Detection Wavelength: 254 nm.

Data Analysis: The degradation rate is determined by plotting the natural logarithm of the

Verdoracine concentration against time.

Hypothetical Biological Activity and Signaling
Pathway
While primarily used in fragrances, Verdoracine's structural motifs suggest potential

interactions with biological systems. Research has explored its use as an intermediate in the

synthesis of bioactive compounds, with potential anti-inflammatory and analgesic properties.[3]

[5] A hypothetical signaling pathway is proposed below to illustrate a possible mechanism of

action.

Hypothetical Mechanism: Modulation of the TRPA1 Ion Channel

Transient Receptor Potential Ankryin 1 (TRPA1) is an ion channel involved in nociception and

neurogenic inflammation. Certain electrophilic compounds can activate TRPA1. It is

hypothesized that an oxidized metabolite of Verdoracine could act as a TRPA1 antagonist,

thereby reducing the inflammatory response.
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Click to download full resolution via product page

Caption: Hypothetical inhibition of the TRPA1 channel by a Verdoracine metabolite.

Experimental and Analytical Workflow
The logical flow for the characterization of a new batch of Verdoracine involves a series of

quality control and analytical steps to ensure it meets specifications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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